molecular formula C13H14ClF6N B8388013 4-(3,5-Bis(trifluoromethyl)phenyl)piperidine Hydrochloride

4-(3,5-Bis(trifluoromethyl)phenyl)piperidine Hydrochloride

Cat. No.: B8388013
M. Wt: 333.70 g/mol
InChI Key: LFUGDJULCVIRQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3,5-Bis(trifluoromethyl)phenyl)piperidine Hydrochloride is a useful research compound. Its molecular formula is C13H14ClF6N and its molecular weight is 333.70 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14ClF6N

Molecular Weight

333.70 g/mol

IUPAC Name

4-[3,5-bis(trifluoromethyl)phenyl]piperidine;hydrochloride

InChI

InChI=1S/C13H13F6N.ClH/c14-12(15,16)10-5-9(8-1-3-20-4-2-8)6-11(7-10)13(17,18)19;/h5-8,20H,1-4H2;1H

InChI Key

LFUGDJULCVIRQB-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-(3,5-bis(trifluoromethyl)phenyl)-1,2,3,6-tetrahydropyridine hydrochloride (19, 452 mg, 1.37 mmol), ammonium formate (0.863 g, 13.7 mmol), and 10% Pd/C (0.332 g) in CH3OH (10 mL) was heated at reflux for 7 h. The mixture was cooled to ambient temperature and was filtered over Celite. The filtrate was concentrated and the resulting residue was diluted in CH2Cl2 (8 mL) and CH3OH (2 mL). To this solution was added HCl (2.0 N solution in Et2O, 6 mL). The resulting solids were collected by filtration to give 4-(3,5-bis(trifluoromethyl)phenyl)piperidine hydrochloride (20) as a white solid (376 mg, 82%): 1H NMR (300 MHz, DMSO-d6) δ 9.05-8.58 (m, 2H), 8.03-7.97 (m, 1H), 7.95-7.87 (m, 2H), 3.44-3.29 (m, 2H, overlaps with H2O), 3.19-2.88 (m, 3H), 2.09-1.80 (m, 4H); ESI MS m/z 298 [M+H]+.
Name
4-(3,5-bis(trifluoromethyl)phenyl)-1,2,3,6-tetrahydropyridine hydrochloride
Quantity
452 mg
Type
reactant
Reaction Step One
Quantity
0.863 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0.332 g
Type
catalyst
Reaction Step One

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